Cas no 1260214-26-3 (2,2,2-trifluoro-N-(2-methylpyridin-3-yl)acetamide)

2,2,2-Trifluoro-N-(2-methylpyridin-3-yl)acetamide is a fluorinated acetamide derivative featuring a 2-methylpyridin-3-yl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its trifluoroacetyl group, which enhances metabolic stability and bioavailability. The pyridine moiety provides a versatile scaffold for further functionalization, making it valuable in medicinal chemistry for the development of targeted small-molecule inhibitors. Its structural features contribute to improved binding affinity and selectivity in biological systems. The compound is typically used as an intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds with potential therapeutic applications. High purity and well-defined synthetic pathways ensure reproducibility in research and industrial applications.
2,2,2-trifluoro-N-(2-methylpyridin-3-yl)acetamide structure
1260214-26-3 structure
Product Name:2,2,2-trifluoro-N-(2-methylpyridin-3-yl)acetamide
CAS No:1260214-26-3
MF:C8H7F3N2O
MW:204.149192094803
CID:4583170
PubChem ID:75356132
Update Time:2025-06-15

2,2,2-trifluoro-N-(2-methylpyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoro-N-(2-methylpyridin-3-yl)acetamide
    • Acetamide, 2,2,2-trifluoro-N-(2-methyl-3-pyridinyl)-
    • Inchi: 1S/C8H7F3N2O/c1-5-6(3-2-4-12-5)13-7(14)8(9,10)11/h2-4H,1H3,(H,13,14)
    • InChI Key: FZKIFUDRSIEUKF-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CN=C1C)(=O)C(F)(F)F

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 240.7±40.0 °C at 760 mmHg
  • Flash Point: 99.4±27.3 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,2,2-trifluoro-N-(2-methylpyridin-3-yl)acetamide Security Information

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Additional information on 2,2,2-trifluoro-N-(2-methylpyridin-3-yl)acetamide

Comprehensive Overview of 2,2,2-Trifluoro-N-(2-methylpyridin-3-yl)acetamide (CAS No. 1260214-26-3)

2,2,2-Trifluoro-N-(2-methylpyridin-3-yl)acetamide, with the CAS number 1260214-26-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoroacetamide moiety and 2-methylpyridin-3-yl group, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the electron-withdrawing trifluoromethyl group, enhance its reactivity and make it valuable for designing novel drug candidates and functional materials.

The growing interest in fluorinated compounds like 2,2,2-trifluoro-N-(2-methylpyridin-3-yl)acetamide stems from their exceptional stability, lipophilicity, and bioavailability. Researchers are increasingly exploring its applications in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing drug-resistant infections, a pressing global health concern. Additionally, its role in crop protection formulations has been investigated, aligning with the rising demand for sustainable agricultural solutions.

From a synthetic perspective, CAS 1260214-26-3 is often employed in amide coupling reactions and heterocyclic transformations. Its compatibility with modern green chemistry protocols, such as catalytic hydrogenation and microwave-assisted synthesis, underscores its relevance in environmentally friendly manufacturing processes. Industry professionals frequently search for high-purity 2,2,2-trifluoro-N-(2-methylpyridin-3-yl)acetamide suppliers, reflecting its commercial importance in fine chemical markets.

The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, aiding in quality control and regulatory compliance. Analytical chemists prioritize its HPLC purity analysis, ensuring adherence to stringent pharmaceutical standards. Furthermore, its crystallographic studies provide insights into molecular interactions, supporting rational drug design efforts.

Emerging trends in AI-driven drug discovery have amplified the demand for structurally diverse building blocks like 2,2,2-trifluoro-N-(2-methylpyridin-3-yl)acetamide. Computational models often leverage its molecular descriptors to predict bioactivity, accelerating the identification of lead compounds. This synergy between experimental and in silico approaches exemplifies the compound's versatility in cutting-edge research.

In conclusion, 2,2,2-trifluoro-N-(2-methylpyridin-3-yl)acetamide (CAS 1260214-26-3) represents a critical tool for advancing life sciences and material innovation. Its multifaceted applications, coupled with ongoing technological advancements, position it as a cornerstone in modern synthetic chemistry. As industries strive for sustainable development, this compound continues to play a pivotal role in addressing complex scientific challenges.

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